![molecular formula C24H33N3OS B6020998 1-benzyl-4-{3-[1-(3-thienylmethyl)-3-piperidinyl]propanoyl}piperazine](/img/structure/B6020998.png)
1-benzyl-4-{3-[1-(3-thienylmethyl)-3-piperidinyl]propanoyl}piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-4-{3-[1-(3-thienylmethyl)-3-piperidinyl]propanoyl}piperazine is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as BZP and is a piperazine derivative that has been found to have various biochemical and physiological effects. The synthesis method of BZP involves several steps that have been optimized to produce high yields of this compound.
Mechanism of Action
BZP acts as a stimulant of the central nervous system by increasing the release of dopamine, norepinephrine, and serotonin. BZP binds to the transporters that are responsible for the reuptake of these neurotransmitters, thereby increasing their levels in the synaptic cleft. This results in increased neural activity and a feeling of euphoria.
Biochemical and Physiological Effects:
BZP has various biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. BZP also causes the release of glucose and fatty acids into the bloodstream, which can result in increased energy levels. BZP has also been found to have an anorectic effect, which can result in decreased appetite and weight loss.
Advantages and Limitations for Lab Experiments
BZP has several advantages and limitations for lab experiments. One advantage is that it is a well-established reference compound that has been extensively studied. BZP has also been found to have a similar mechanism of action as amphetamines, which makes it a useful substitute for these drugs in research studies. However, one limitation of BZP is that it has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for the study of BZP. One direction is to investigate its potential therapeutic applications for the treatment of psychiatric disorders. Another direction is to study its long-term effects on the central nervous system and other physiological systems. Additionally, the synthesis method of BZP can be optimized further to produce higher yields and purer products.
Synthesis Methods
The synthesis method of BZP involves the reaction of 1-benzylpiperazine with 3-(3-thienylmethyl)-1-piperidinecarboxylic acid chloride in the presence of a base such as triethylamine. This reaction produces 1-benzyl-4-{3-[1-(3-thienylmethyl)-3-piperidinyl]propanoyl}piperazine as the final product. The yield of this reaction can be optimized by adjusting the reaction conditions such as the temperature, solvent, and reaction time.
Scientific Research Applications
BZP has been found to have various scientific research applications. It is commonly used as a reference compound for the development of new drugs that target the central nervous system. BZP has been found to have a similar mechanism of action as amphetamines and has been used as a substitute for these drugs in research studies. BZP has also been found to have potential therapeutic applications for the treatment of depression, anxiety, and other psychiatric disorders.
properties
IUPAC Name |
1-(4-benzylpiperazin-1-yl)-3-[1-(thiophen-3-ylmethyl)piperidin-3-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33N3OS/c28-24(27-14-12-25(13-15-27)17-21-5-2-1-3-6-21)9-8-22-7-4-11-26(18-22)19-23-10-16-29-20-23/h1-3,5-6,10,16,20,22H,4,7-9,11-15,17-19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWGUWXVIWIMIOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CSC=C2)CCC(=O)N3CCN(CC3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.